N-[2-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-(2-carbamoylphenyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H15N3O3/c1-3-10-12(8(2)20-17-10)14(19)16-11-7-5-4-6-9(11)13(15)18/h4-7H,3H2,1-2H3,(H2,15,18)(H,16,19)
• InChI Key: WWCDIXMPEZVEQR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=CC=CC=C2C(=O)N)C
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

N-[2-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide, commonly known as AMN082, is a chemical compound that belongs to the class of isoxazolecarboxamides. It is a potent and selective agonist of the metabotropic glutamate receptor 7 (mGluR7), which is a type of G protein-coupled receptor that plays a crucial role in the regulation of neurotransmitter release and synaptic plasticity. In recent years, AMN082 has gained significant attention from the scientific community due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

AMN082 exerts its effects by selectively activating the N-[2-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide receptor, which is primarily expressed in the presynaptic terminals of neurons. Activation of N-[2-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide leads to the inhibition of neurotransmitter release, particularly glutamate and GABA, thereby modulating synaptic transmission and plasticity. This mechanism of action is thought to underlie the anxiolytic, antidepressant, and anti-addictive effects of AMN082.
Biochemical and Physiological Effects:
AMN082 has been shown to have several biochemical and physiological effects in animal models. It has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival, growth, and plasticity. Moreover, AMN082 has been shown to enhance the activity of the hippocampus, a brain region that is critical for learning and memory. Additionally, AMN082 has been found to reduce the activity of the amygdala, a brain region that is involved in fear and anxiety.

Advantages and Limitations for Lab Experiments

AMN082 has several advantages as a research tool in the field of neuroscience. It is a highly selective and potent agonist of the N-[2-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide receptor, which allows for precise modulation of neurotransmitter release and synaptic plasticity. Moreover, AMN082 has a long half-life and can be administered orally or intraperitoneally, making it easy to use in animal experiments. However, there are also some limitations to the use of AMN082. It has been found to have off-target effects on other mGlu receptors, particularly mGluR4 and mGluR8, which can complicate the interpretation of experimental results. Additionally, the use of AMN082 in human studies is limited due to its poor pharmacokinetic properties, including poor bioavailability and rapid metabolism.

Future Directions

There are several future directions for the research on AMN082. One potential application is in the treatment of cognitive disorders such as Alzheimer's disease, where AMN082's ability to enhance memory consolidation could be beneficial. Another potential application is in the treatment of addiction, where AMN082's ability to reduce drug-seeking behavior could be useful in developing new pharmacotherapies. Additionally, further studies are needed to elucidate the precise mechanisms of action of AMN082 and its effects on other mGlu receptors.

Scientific Research Applications

AMN082 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, schizophrenia, and addiction. It has been shown to have anxiolytic and antidepressant-like effects in animal models, as well as the ability to reduce drug-seeking behavior in drug-addicted animals. Moreover, AMN082 has been found to enhance cognitive function and memory consolidation in rodents, suggesting its potential use in the treatment of cognitive disorders such as Alzheimer's disease.